![molecular formula C22H28N2O4S B3459478 1-[4-(methylthio)benzyl]-4-(3,4,5-trimethoxybenzoyl)piperazine](/img/structure/B3459478.png)
1-[4-(methylthio)benzyl]-4-(3,4,5-trimethoxybenzoyl)piperazine
Overview
Description
1-[4-(methylthio)benzyl]-4-(3,4,5-trimethoxybenzoyl)piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to possess a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-[4-(methylthio)benzyl]-4-(3,4,5-trimethoxybenzoyl)piperazine is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by binding to specific receptors in cells. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
The compound this compound has been found to possess a range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, induce apoptosis (programmed cell death), and inhibit the activity of certain enzymes. Additionally, the compound has been found to possess anti-inflammatory and antibacterial properties.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(methylthio)benzyl]-4-(3,4,5-trimethoxybenzoyl)piperazine in lab experiments is its potential as a tool for studying the function of various biological systems. The compound has been shown to possess a range of biological activities, making it a useful tool for studying the effects of specific compounds on biological systems. However, one limitation of using this compound is its potential toxicity. Further research is needed to fully understand the toxicity of this compound and to determine safe dosages for use in lab experiments.
Future Directions
There are several potential future directions for research on 1-[4-(methylthio)benzyl]-4-(3,4,5-trimethoxybenzoyl)piperazine. One potential direction is to further investigate the compound's potential as a cancer therapy. The compound has been shown to exhibit activity against various cancer cell lines, making it a potential candidate for further study. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to determine its potential as a tool for studying the function of various biological systems. Finally, future research could focus on developing safer and more effective synthesis methods for this compound.
Scientific Research Applications
The compound 1-[4-(methylthio)benzyl]-4-(3,4,5-trimethoxybenzoyl)piperazine has been extensively studied for its potential applications in scientific research. It has been found to possess a range of biological activities, including antitumor, anti-inflammatory, and antibacterial properties. The compound has also been shown to exhibit activity against various cancer cell lines, making it a potential candidate for cancer therapy. Additionally, the compound has been studied for its potential use as a probe for imaging studies and as a tool for studying the function of various biological systems.
Properties
IUPAC Name |
[4-[(4-methylsulfanylphenyl)methyl]piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O4S/c1-26-19-13-17(14-20(27-2)21(19)28-3)22(25)24-11-9-23(10-12-24)15-16-5-7-18(29-4)8-6-16/h5-8,13-14H,9-12,15H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQFGHABOOJIKNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)CC3=CC=C(C=C3)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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